Cas no 2248316-77-8 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(5-oxo-2,5-dihydro-1H-1,2,4-triazol-3-yl)propanoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(5-oxo-2,5-dihydro-1H-1,2,4-triazol-3-yl)propanoate
• CAS No: 2248316-77-8
• MF: C₁₃H₁₀N₄O₅
• MW: 302.242302417755
• CID: 6449757
• PubChem ID: 165858310
• Update Time: 2025-07-12

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(5-oxo-2,5-dihydro-1H-1,2,4-triazol-3-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(5-oxo-2,5-dihydro-1H-1,2,4-triazol-3-yl)propanoate
• EN300-6514513
• 2248316-77-8

• Inchi： 1S/C13H10N4O5/c18-10(6-5-9-14-13(21)16-15-9)22-17-11(19)7-3-1-2-4-8(7)12(17)20/h1-4H,5-6H2,(H2,14,15,16,21)
• InChI Key： VDFVWNMVPABQCO-UHFFFAOYSA-N
• SMILES： O(C(CCC1=NNC(N1)=O)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 302.06511943g/mol
• Monoisotopic Mass: 302.06511943g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 549
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 117Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(5-oxo-2,5-dihydro-1H-1,2,4-triazol-3-yl)propanoate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(5-oxo-2,5-dihydro-1H-1,2,4-triazol-3-yl)propanoate (CAS No. 2248316-77-8)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(5-oxo-2,5-dihydro-1H-1,2,4-triazol-3-yl)propanoate, identified by its CAS number 2248316-77-8, represents a fascinating molecule with significant potential in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic derivatives that have garnered considerable attention due to their structural complexity and biological activity. The intricate arrangement of functional groups within its molecular framework suggests a multifaceted role in biochemical interactions, making it a subject of intense research interest.

At the core of this compound's structure lies the 1H-isoindole moiety, a scaffold that is well-documented for its presence in various bioactive natural products and synthetic drugs. The 1,3-dioxo group and the 5-oxo group further enhance the electrophilic character of the molecule, which is often leveraged in medicinal chemistry to facilitate interactions with nucleophiles in biological systems. The presence of the dihydro and triazole rings introduces additional layers of complexity, enabling diverse electronic and steric effects that can modulate biological activity.

In recent years, there has been a surge in research focusing on isoindole derivatives due to their demonstrated efficacy in various therapeutic applications. For instance, studies have highlighted the potential of isoindole-based compounds as kinase inhibitors, particularly in the context of cancer therapy. The 1H-isoindol core has been shown to interact with specific binding pockets on target proteins, leading to inhibitory effects that can disrupt disease pathways. This has spurred interest in synthesizing analogs with enhanced binding affinity and selectivity.

The dihydro and triazole components of this compound are particularly noteworthy for their ability to influence pharmacokinetic properties. The dihydro ring system often contributes to improved solubility and metabolic stability, while the triazole moiety is known for its stability under physiological conditions and its capacity to engage in hydrogen bonding interactions. These features make the compound a promising candidate for further development into novel therapeutic agents.

One of the most compelling aspects of this molecule is its potential as a scaffold for drug discovery. The combination of the 1H-isoindol, dioxo, and triazole functionalities provides multiple sites for chemical modification, allowing researchers to fine-tune properties such as potency, selectivity, and pharmacokinetics. This flexibility has led to several innovative synthetic strategies aimed at generating libraries of derivatives for high-throughput screening.

Recent advancements in computational chemistry have further accelerated the exploration of this compound's potential. Molecular modeling techniques have been employed to predict binding modes and interaction energies with various biological targets. These predictions have guided experimental efforts toward optimizing lead compounds for clinical development. Additionally, virtual screening methods have identified novel analogs with enhanced activity profiles, demonstrating the power of integrating computational tools with traditional synthetic approaches.

The biological activity of this compound has been explored through both in vitro and in vivo studies. Initial investigations have revealed promising results in terms of cytotoxicity against certain cancer cell lines. The ability of the molecule to disrupt critical signaling pathways has been attributed to its unique structural features. Furthermore, preliminary pharmacokinetic studies suggest that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties when administered orally or intravenously.

Another area of interest is the potential application of this compound as an intermediate in more complex drug molecules. Its structural motifs are amenable to further functionalization through various chemical transformations such as condensation reactions or cyclization processes. This versatility has made it a valuable building block for medicinal chemists seeking to develop novel therapeutics.

The synthesis of this compound presents both challenges and opportunities for synthetic chemists. The multi-step process involves careful control over reaction conditions to ensure high yield and purity. Advances in catalytic methods have enabled more efficient routes to key intermediates without compromising enantioselectivity—a critical factor for many pharmaceutical applications.

As research continues to uncover new applications for heterocyclic compounds like this one,1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(5-oxysoxazolidinone)-propanoate, it is likely that its role will expand beyond initial discoveries into broader therapeutic contexts. The integration of cutting-edge synthetic methodologies with modern biophysical techniques will be essential for fully realizing its potential as a pharmaceutical agent.